![molecular formula C18H17N3OS2 B2572557 2-(4-(ethylthio)phenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide CAS No. 919865-72-8](/img/structure/B2572557.png)
2-(4-(ethylthio)phenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide
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Overview
Description
The compound “2-(4-(ethylthio)phenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide” is a complex organic molecule that has gained significant interest in the field of medication research. It contains several functional groups and rings, including a thiazole ring and a pyridine ring, which are common in many biologically active compounds .
Molecular Structure Analysis
The molecular structure of “this compound” is complex, with several functional groups and rings. The thiazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The pyridine ring is a six-membered ring with one nitrogen atom .Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the synthesis of various heterocyclic compounds incorporating thiadiazole, thiazole, and pyridine moieties. These compounds, including analogs similar to the specified compound, have been synthesized through reactions involving versatile precursors and have been characterized by various spectroscopic methods. The synthesis processes aim at exploring the chemical reactivity and facilitating the production of compounds with potential practical applications (Fadda et al., 2017), (Dawood et al., 2011).
Biological Activities
- Antimicrobial Activities : Several synthesized derivatives have shown promising in vitro antimicrobial activities against a range of bacterial and fungal isolates, highlighting their potential as leads for developing new antimicrobial agents (Wardkhan et al., 2008).
- Antiproliferative and Anticancer Activities : Some studies have evaluated the antiproliferative activities of synthesized compounds against various cancer cell lines, revealing compounds with promising anticancer activities. This includes the identification of compounds exhibiting significant inhibitory effects on liver carcinoma and breast cancer cell lines, pointing towards their potential therapeutic applications in cancer treatment (Alqahtani et al., 2020).
Future Directions
Properties
IUPAC Name |
2-(4-ethylsulfanylphenyl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3OS2/c1-2-23-14-8-6-13(7-9-14)11-17(22)21-18-20-16(12-24-18)15-5-3-4-10-19-15/h3-10,12H,2,11H2,1H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSQHUJXWHOAFPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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